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These application notes provide a comprehensive guide for utilizing a HEK293 cell-based
assay to identify and characterize inhibitors of the urate transporter 1 (URAT1), such as
"Uricosuric agent-1". This assay is a critical tool in the discovery and development of novel
therapeutics for conditions associated with high levels of uric acid in the blood (hyperuricemia),
most notably gout.[1][2][3][4]

Urate transporter 1 (URAT1), encoded by the SLC22A12 gene, is a key protein responsible for
the reabsorption of uric acid in the kidneys.[1][3][5] By inhibiting URAT1, uricosuric agents
increase the excretion of uric acid in urine, thereby lowering its concentration in the blood.[2][5]
[6] This assay employs Human Embryonic Kidney 293 (HEK293) cells engineered to express
human URAT1, providing a robust in vitro model to assess the inhibitory activity of test
compounds.[1][3][4]
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URAT1 functions as an anion exchanger, located on the apical membrane of renal proximal
tubule cells. It mediates the reabsorption of uric acid from the renal tubules back into the
bloodstream in exchange for intracellular organic anions like lactate.[3][5] Uricosuric agents act
by competitively inhibiting URAT1, thus blocking uric acid reabsorption and promoting its
excretion.[5][6][7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/pdf/Application_Note_URAT1_Uric_Acid_Uptake_Assay.pdf
https://www.rxlist.com/how_do_uricosuric_agents_work/drug-class.htm
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Utilizing_URAT1_Inhibitor_1_in_HEK293_Cells.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10893275/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10893275/
https://www.clinpgx.org/pathway/PA166114721
https://en.wikipedia.org/wiki/Uricosuric
https://gyansanchay.csjmu.ac.in/wp-content/uploads/2022/08/Uricosuric-agents.pdf
https://www.brainkart.com/article/Uricosuric-Agents_28271/
https://www.benchchem.com/product/b15571895/docs#application-notes-and-protocols-for-uricosuric-agent-1-hek293-cell-based-assay
https://www.benchchem.com/product/b15571895/docs#application-notes-and-protocols-for-uricosuric-agent-1-hek293-cell-based-assay
https://www.benchchem.com/product/b15571895/docs#application-notes-and-protocols-for-uricosuric-agent-1-hek293-cell-based-assay
https://www.benchchem.com/product/b15571895/docs#application-notes-and-protocols-for-uricosuric-agent-1-hek293-cell-based-assay
https://www.benchchem.com/product/b15571895?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571895?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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